![molecular formula C9H15N5O3 B10752367 L-erythro-5,6,7,8-tetrahydrobiopterin](/img/no-structure.png)
L-erythro-5,6,7,8-tetrahydrobiopterin
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Overview
Description
L-erythro-5,6,7,8-tetrahydrobiopterin is 5,6,7,8-Tetrahydrobiopterin in which the 1,2-dihydroxypropyl side-chain has L-erythro-configuration.
Tetrahydrobiopterin is a cofactor that is essential for the activity of aromatic amino acid hydroxylases. Tetrahydrobiopterin degrades phenylalanine, and facilitates the biosynthesis of several neurotransmitters and the production of nitric oxide.
properties
Molecular Formula |
C9H15N5O3 |
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Molecular Weight |
241.25 g/mol |
IUPAC Name |
2-amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-tetrahydro-3H-pteridin-4-one |
InChI |
InChI=1S/C9H15N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17)/t3-,4?,6-/m0/s1 |
InChI Key |
FNKQXYHWGSIFBK-BYAPIUGTSA-N |
Isomeric SMILES |
C[C@@H]([C@@H](C1CNC2=C(N1)C(=O)NC(=N2)N)O)O |
Canonical SMILES |
CC(C(C1CNC2=C(N1)C(=O)NC(=N2)N)O)O |
Origin of Product |
United States |
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